Cas no 1142192-65-1 (1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one)
1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2H)-yl)-2,2-dimethylpropan-1-one
- 1-(7-bromo-4-methyl-2,3-dihydropyrido[2,3-b]pyrazin-1-yl)-2,2-dimethylpropan-1-one
- 1142192-65-1
- CS-0451531
- AKOS015835926
- 1-(7-bromo-4-methyl-3,4-dihydropyrido[2,3-b]pyrazin-1(2H)-yl)-2,2-dimethylpropan-1-one, AldrichCPR
- DTXSID50673945
- MFCD11857751
- 1-(7-bromo-4-methyl-3,4-dihydropyrido[2,3-b]pyrazin-1(2H)-yl)-2,2-dimethylpropan-1-one
- 1-{7-bromo-4-methyl-2H,3H-pyrido[2,3-b]pyrazin-1-yl}-2,2-dimethylpropan-1-one
- 1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one
-
- MDL: MFCD11857751
- Inchi: 1S/C13H18BrN3O/c1-13(2,3)12(18)17-6-5-16(4)11-10(17)7-9(14)8-15-11/h7-8H,5-6H2,1-4H3
- InChI Key: BBQDRJOVGXTXHL-UHFFFAOYSA-N
- SMILES: BrC1C=NC2=C(C=1)N(C(C(C)(C)C)=O)CCN2C
Computed Properties
- Exact Mass: 311.06300
- Monoisotopic Mass: 311.06332g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 36.4Ų
Experimental Properties
- PSA: 36.44000
- LogP: 2.80300
1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- HazardClass:IRRITANT
1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B697148-25mg |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | 25mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B697148-50mg |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | 50mg |
$ 305.00 | 2023-04-18 | ||
| TRC | B697148-100mg |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | 100mg |
$ 471.00 | 2023-04-18 | ||
| TRC | B697148-250mg |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | 250mg |
$ 821.00 | 2023-04-18 | ||
| Matrix Scientific | 035779-100mg |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2H)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | 100mg |
$237.00 | 2023-09-09 | ||
| Matrix Scientific | 035779-500mg |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2H)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | 500mg |
$709.00 | 2023-09-09 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ADE001245-1G |
1-(7-bromo-4-methyl-3,4-dihydropyrido[2,3-b]pyrazin-1(2H)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | Aldrich | 1G |
¥8753.36 | 2022-02-24 | |
| Chemenu | CM364096-1g |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | 95% | 1g |
$903 | 2022-06-14 | |
| A2B Chem LLC | AE20849-250mg |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | ≥ 95 % | 250mg |
$783.00 | 2024-04-20 | |
| A2B Chem LLC | AE20849-1g |
1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one |
1142192-65-1 | ≥ 95 % | 1g |
$2206.00 | 2024-04-20 |
1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one
Chemical Compound CAS No. 1142192-65-1: A Comprehensive Overview
The chemical compound identified by CAS No. 1142192-65-1, commonly referred to as 1-(7-Bromo-4-methyl-3,4-dihydropyrido[2,3-b]pyrazin-1(2H)-yl)-2,2-dimethylpropan-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridopyrazines, which are known for their unique structural properties and versatile reactivity. The 7-Bromo substituent introduces bromine into the structure, enhancing its electronic properties and reactivity, while the 4-methyl group contributes to the molecule's stability and solubility characteristics.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and advanced catalytic techniques. The pyrido[2,3-b]pyrazine core structure is particularly intriguing due to its ability to participate in various heterocyclic reactions, making it a valuable intermediate in the construction of complex molecular architectures. Researchers have demonstrated that the 3,4-dihydro configuration enhances the molecule's flexibility, allowing for diverse conformational arrangements that are critical in biological interactions.
In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been highlighted in several recent studies. For instance, investigations into its potential as a kinase inhibitor have revealed encouraging results, suggesting its role in targeted therapies for various diseases. The bromine substituent plays a crucial role in modulating the molecule's pharmacokinetic properties, while the dimethylpropanone group contributes to its lipophilicity and bioavailability.
Moreover, this compound has garnered attention in materials science due to its unique electronic properties. Studies have shown that it can serve as a building block for advanced materials such as organic semiconductors and optoelectronic devices. The pyrido[2,3-b]pyrazine framework exhibits strong electron-withdrawing characteristics, which are advantageous in applications requiring high charge transport capabilities.
From a structural standpoint, the compound's dihydro configuration introduces an additional degree of unsaturation that can be exploited in further chemical transformations. This feature makes it an ideal candidate for exploring novel synthetic pathways and reaction mechanisms. Recent research has focused on its ability to undergo metal-catalyzed cross-coupling reactions, which could pave the way for the synthesis of even more complex molecules with enhanced functionality.
In conclusion, CAS No. 1142192-65-1 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various disciplines. Its unique structural features and reactivity make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in chemistry and related fields.
1142192-65-1 (1-(7-Bromo-4-methyl-3,4-dihydropyrido2,3-b-pyrazin-1(2h)-yl)-2,2-dimethylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)